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Compound of Interest

Compound Name: Biotin LC hydrazide

Cat. No.: B009688 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the operational use and disposal of Biotin LC hydrazide. Adherence to these procedural

guidelines is essential for ensuring personnel safety and maintaining a compliant laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Biotin LC hydrazide is a powdered chemical commonly used in bioconjugation reactions.

While some suppliers classify it as non-hazardous, others indicate that it may cause skin

irritation, serious eye irritation, and respiratory irritation.[1] Given this discrepancy, it is

imperative to adopt a conservative approach and handle the compound as potentially

hazardous.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations Rationale

Eye Protection

Chemical safety goggles with

side-shields. A face shield is

recommended if there is a high

potential for splashing.[2][3]

Protects against airborne

powder and splashes of

solutions containing the

compound.

Hand Protection

Nitrile or other chemical-

resistant gloves.[2] Gloves

must be inspected before use

and disposed of immediately if

contaminated.[2]

Provides a barrier against skin

contact.

Skin and Body Protection

A lab coat must be worn.[2]

Consider an acid-resistant

apron and oversleeves if

handling larger quantities or if

splashing is likely.[4]

Protects skin and personal

clothing from contamination.

Respiratory Protection

All handling of the powder

should be conducted in a

certified chemical fume hood.

[2][4] If a fume hood is not

available, a NIOSH/MSHA-

approved respirator should be

used.[4]

Minimizes the risk of inhaling

the powdered chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Biotin LC hydrazide is provided

below for easy reference.
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Property Value Source

CAS Number 109276-34-8 [5][6]

Molecular Formula C₁₆H₂₉N₅O₃S [5][6]

Molecular Weight 371.50 g/mol [5][6]

Appearance White to off-white powder

Solubility

Soluble in DMSO (≥12.9

mg/mL), DMF, and partly

miscible in water.

[7]

Storage Temperature 2-8°C

Operational Plan: Safe Handling and Use
Adherence to a strict operational protocol is crucial when working with Biotin LC hydrazide,

particularly in its powdered form.

Weighing and Preparation of Stock Solutions
Preparation: Before handling the powder, ensure you are wearing the appropriate PPE as

outlined in Section 1. Designate a specific work area, preferably within a chemical fume

hood, and cover the surface with disposable bench paper.[2]

Weighing: If possible, place the analytical balance inside the chemical fume hood. If this is

not feasible due to air currents affecting the measurement, tare a sealed container, add the

powder to the container inside the fume hood, and then seal it before moving it to the

balance for weighing.[2]

Dissolving: To prepare a stock solution, dissolve the weighed Biotin LC hydrazide in an

appropriate solvent such as DMSO.[7] For a 50mM solution, dissolve 18.55 mg of the

compound per mL of DMSO.[8]

Experimental Protocols
Biotin LC hydrazide is primarily used for the biotinylation of glycoproteins and other molecules

with available carboxyl groups. Below are detailed methodologies for these key applications.
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This protocol involves the oxidation of carbohydrate moieties on glycoproteins to generate

aldehyde groups, which then react with the hydrazide group of Biotin LC hydrazide.

Oxidation of Glycoprotein:

Dissolve the glycoprotein to be labeled in 100 mM sodium acetate buffer (pH 5.5) to a final

concentration of 5 mg/mL.[9]

Immediately before use, prepare a 100 mM solution of sodium periodate (NaIO₄) in

distilled water.[9]

In the dark, add the sodium periodate solution to the glycoprotein solution to a final

concentration of approximately 10 mM. Add the periodate in aliquots at 2-minute intervals.

[9]

Incubate the reaction in the dark for an additional 20 minutes at room temperature.[9]

Purification of Oxidized Glycoprotein:

Separate the oxidized glycoprotein from excess sodium periodate using a gel filtration

column (e.g., a desalting column) equilibrated with 100 mM sodium acetate buffer (pH

5.5).[9]

Biotinylation Reaction:

Prepare a 50 mg/mL solution of Biotin LC hydrazide in DMSO.[9]

Add 40 µL of the Biotin LC hydrazide solution for every 1 mL of the oxidized glycoprotein

solution.[9]

Incubate the reaction for 2 hours to overnight at room temperature.[9]

Final Purification:

Remove unreacted Biotin LC hydrazide by gel filtration or dialysis.[9]

This method utilizes a carbodiimide (EDC) to activate carboxyl groups on a protein for reaction

with the hydrazide.
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Protein Preparation:

Dissolve the protein to be labeled in 150 mM NaCl at a concentration of 5-10 mg/mL.[9]

Ensure the pH of the solution is between 5.0 and 6.0, adjusting with dilute HCl or NaOH if

necessary.[9]

Reagent Preparation:

Prepare a 50 mg/mL solution of Biotin LC hydrazide in DMSO.[9]

Prepare a 100 mg/mL solution of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in

150 mM NaCl immediately before use.[9]

Biotinylation Reaction:

To 1 mL of the protein solution, add 20 µL of the Biotin LC hydrazide solution and 100 µL

of the EDC solution.[10]

Incubate the reaction for 3 hours to overnight at room temperature.[10]

Final Purification:

Separate the biotinylated protein from unreacted reagents by gel filtration or dialysis.[10]

Disposal Plan
Proper disposal of Biotin LC hydrazide and associated waste is critical to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation and Collection
Solid Waste: Collect all solid waste, including unused powder, contaminated gloves, pipette

tips, and weighing boats, in a dedicated, clearly labeled, and sealable hazardous waste

container.[11] Do not mix with other waste streams.

Liquid Waste: Collect all solutions containing Biotin LC hydrazide in a dedicated, leak-

proof, and chemically compatible hazardous waste container.[11] The container must be
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clearly labeled with "Hazardous Waste: Contains Biotin LC hydrazide" and a list of all

solvent components and their approximate concentrations.

Laboratory-Scale Deactivation of Hydrazide Waste
For small quantities of aqueous waste containing hydrazides, a chemical deactivation step can

be performed to reduce its hazard before collection by a licensed waste disposal contractor.

This procedure should be carried out in a fume hood with appropriate PPE.

Dilution: Dilute the hydrazide-containing waste with water to a concentration of less than 3%.

Oxidation: Slowly add an excess of an oxidizing agent such as sodium hypochlorite solution

(bleach) or hydrogen peroxide while stirring. The reaction can be exothermic, so slow

addition is crucial.

Neutralization: After the reaction is complete (cessation of gas evolution or heat generation),

neutralize the solution to a pH between 6 and 8 with a suitable acid or base.

Collection: The deactivated solution should still be collected as hazardous waste and

disposed of through your institution's Environmental Health and Safety (EHS) department.

Important: Always consult with your institution's EHS office before performing any chemical

deactivation procedure.[11]

Emergency Procedures
Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

and remove contaminated clothing.[1] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[12]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and give small quantities

of water to drink. Never give anything by mouth to an unconscious person. Seek medical

attention.[1]
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Spill: For small spills of the powder, carefully sweep up the material to avoid generating dust

and place it in a designated hazardous waste container.[1] For liquid spills, absorb with an

inert material and place in the hazardous waste container. For large spills, evacuate the area

and contact your institution's EHS department.

Workflow for Safe Handling of Biotin LC Hydrazide
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Safe Handling and Disposal Workflow for Biotin LC Hydrazide

Preparation

Handling Powder

Experimental Use

Waste Management

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Designated Work Area
(Fume Hood with Bench Paper)

Step 1

Weigh Powder in Fume Hood

Step 2

Dissolve in Appropriate Solvent
(e.g., DMSO)

Step 3

Perform Biotinylation Reaction
(e.g., Glycoprotein or Protein Labeling)

Step 4

Purify Labeled Product

Step 5

Segregate Solid and Liquid Waste

Waste from Reaction

Step 6

Deactivate Aqueous Waste (Optional, with EHS Approval)

For Aqueous Waste

Collect in Labeled Hazardous Waste Containers

Directly for Solid & Organic Waste

Arrange for Disposal via EHS

Final Step

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of Biotin LC hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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